Cas no 857985-10-5 (5-Amino-1-methyl-1H-pyrazol-3-ol)

• Product Name: 5-Amino-1-methyl-1H-pyrazol-3-ol
• CAS No: 857985-10-5
• MF: C₄H₇N₃O
• MW: 113.117880105972
• CID: 1089402
• PubChem ID: 252198
• Update Time: 2025-05-23

5-Amino-1-methyl-1H-pyrazol-3-ol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-methyl-1H-pyrazol-3-ol
• SCHEMBL7497417
• IRPLFUJJHBGEAL-UHFFFAOYSA-N
• F73982
• 857985-10-5
• CS-0183685
• 5-amino-1-methyl-1,2-dihydro-3h-pyrazol-3-one
• 5-Amino-1-methyl-1,2-dihydropyrazol-3-one
• NSC-73554
• SY169306
• EN300-35722
• AKOS026728372
• AKOS009266305
• P19144
• MFCD10686749
• 3-hydroxy-5-amino-1-methylpyrazole
• C4H7N3O
• 5-Amino-1-methyl-1H-pyrazol-3(2H)-one
• SCHEMBL81787
• MFCD14587815
• NSC73554
• 3-amino-2-methyl-1H-pyrazol-5-one
• 54167-77-0
• Z361888728
• AS-79034
• PB43016
• 5-amino-1-methyl-2,3-dihydro-1H-pyrazol-3-one
• 5-amino-1-methyl-2H-pyrazol-3-one
• DTXSID50969118
• 5-Amino-1,2-dihydro-1-methyl-3H-pyrazol-3-one
• DB-139529

• Inchi： 1S/C4H7N3O/c1-7-3(5)2-4(8)6-7/h2H,5H2,1H3,(H,6,8)
• InChI Key： IRPLFUJJHBGEAL-UHFFFAOYSA-N
• SMILES： O=C1C=C(N)N(C)N1

Computed Properties

• Exact Mass: 113.058911855g/mol
• Monoisotopic Mass: 113.058911855g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 58.4Ų

Additional information on 5-Amino-1-methyl-1H-pyrazol-3-ol

Comprehensive Overview of 5-Amino-1-methyl-1H-pyrazol-3-ol (CAS No. 857985-10-5): Properties, Applications, and Industry Trends

5-Amino-1-methyl-1H-pyrazol-3-ol (CAS No. 857985-10-5) is a specialized heterocyclic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative contains both amino and hydroxyl functional groups, making it a versatile intermediate for synthesizing biologically active molecules. The compound's molecular formula (C₄H₇N₃O) and precise structure have been characterized through advanced analytical techniques like NMR spectroscopy and mass spectrometry, ensuring high purity standards for research applications.

Recent studies highlight the growing demand for nitrogen-containing heterocycles like 5-Amino-1-methyl-1H-pyrazol-3-ol in drug discovery pipelines. Pharmaceutical researchers are particularly interested in its potential as a scaffold molecule for developing kinase inhibitors and anti-inflammatory agents. The compound's hydrogen bonding capacity and tautomeric properties enable diverse molecular interactions, a feature frequently searched in medicinal chemistry forums and structure-activity relationship discussions. Analytical data shows the compound typically appears as off-white crystalline powder with ≥95% purity in commercial supplies.

The synthesis of CAS 857985-10-5 involves multi-step organic reactions including cyclocondensation and selective methylation processes. Current optimization trends focus on green chemistry approaches, aligning with industry demands for sustainable synthesis methods. Patent literature reveals increasing applications in crop protection formulations, where its structural motifs contribute to novel pesticide intermediates. These developments respond to frequent search queries about eco-friendly agrochemicals and biodegradable pesticide components in agricultural research communities.

From a commercial perspective, 5-Amino-1-methyl-1H-pyrazol-3-ol suppliers emphasize strict quality control measures including HPLC analysis and residual solvent testing. Storage recommendations typically suggest 2-8°C conditions under inert atmosphere for long-term stability. The compound's structure-activity relationship continues to be explored in peer-reviewed journals, particularly regarding its metabolic stability and bioisostere potential - topics frequently appearing in drug design publications and pharmacology webinars.

Emerging research directions for 857985-10-5 include investigations into its coordination chemistry with transition metals, responding to growing interest in metal-organic frameworks (MOFs) and catalytic applications. The compound's tautomeric equilibrium between keto and enol forms presents unique opportunities for materials science applications, a subject gaining traction in nanotechnology research circles. These developments address frequent queries about multifunctional organic building blocks in materials chemistry databases.

Analytical challenges associated with 5-Amino-1-methyl-1H-pyrazol-3-ol include its polarity characteristics in chromatographic separations and pH-dependent solubility behavior. Recent methodological improvements incorporate UHPLC techniques and charged aerosol detection to overcome these issues. The compound's spectral properties (UV-Vis λ_max ~270 nm) make it suitable for various photochemical studies, aligning with current research trends in light-activated compounds and photosensitizer development.

Industrial scale-up considerations for CAS 857985-10-5 focus on process intensification and waste minimization strategies. Technical bulletins frequently discuss continuous flow chemistry approaches for its production, reflecting broader industry shifts toward automated synthesis platforms. These advancements respond to common searches about cost-effective heterocycle synthesis and process chemistry optimization in chemical engineering resources.

Quality specifications for research-grade 5-Amino-1-methyl-1H-pyrazol-3-ol typically include ≥98% purity by quantitative NMR, with strict limits on heavy metal contaminants and related substances. The compound's thermal stability profile (decomposition point ~215°C) makes it suitable for various high-temperature applications in material science. These technical parameters address frequent inquiries in chemical procurement databases and material safety documentation reviews.

Future prospects for 857985-10-5 include potential applications in bioconjugation chemistry and proteolysis-targeting chimera (PROTAC) development, areas generating significant interest in biopharmaceutical research. The compound's hydrogen bond donor/acceptor count (2/3 respectively) positions it favorably for fragment-based drug discovery, a hot topic in computational chemistry and virtual screening discussions. These directions correlate with increasing searches for privileged scaffolds in modern drug development platforms.

From a regulatory standpoint, 5-Amino-1-methyl-1H-pyrazol-3-ol is not currently classified under major chemical control lists, though proper laboratory handling protocols should always be followed. Material safety data sheets emphasize standard personal protective equipment requirements and recommend engineering controls for powder handling. These precautions address common workplace safety queries in chemical hygiene plans and research facility guidelines.